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Compound of Interest

Compound Name: J 2931

Cat. No.: B1672717

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of J 2931 stock solutions
and their application in mosquito larvicide bioassays. J 2931 (CAS: 86071-23-0), also known
as 1,5-di-tert-butyl-2-methoxy-3-(4-methoxybenzyl)benzene, is a potent insect growth regulator
specifically targeting mosquito larvae.

Compound Information and Handling

Proper handling and storage of J 2931 are critical for maintaining its stability and efficacy in
biological assays.
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Property Value Reference
CAS Number 86071-23-0 [1]
Molecular Formula C23H3202 [1]
Molecular Weight 340.50 g/mol [1]

1,5-di-tert-butyl-2-methoxy-3-
IUPAC Name [1]
(4-methoxybenzyl)benzene

o Mosquito larvae growth
Description . [1]
inhibitor.

Store at 0-4°C for short-term
N (days to weeks) and -20°C for
Storage Conditions
long-term (months to years).

Keep dry and in the dark.

Preparation of J 2931 Stock Solutions

Due to its hydrophobic nature, J 2931 has low solubility in aqueous solutions. Therefore, an
organic solvent is required to prepare a concentrated stock solution, which can then be diluted
to working concentrations for bioassays. Dimethyl sulfoxide (DMSO) is a recommended solvent
for this purpose.

Materials:

J 2931 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber glass vials or tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Protocol for 10 mM Stock Solution:
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Weighing: Accurately weigh out 3.405 mg of J 2931 powder using an analytical balance.

Dissolving: Transfer the weighed J 2931 to a sterile amber vial. Add 1 mL of anhydrous
DMSO to the vial.

Mixing: Vortex the solution thoroughly until the J 2931 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may assist in dissolution, but avoid excessive heat.

Storage: Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-
thaw cycles.

Stock Solution

Concentration Amount of J 2931 Volume of DMSO
10 mM 3.405 mg 1mL
20 mM 6.81 mg 1mL
50 mM 17.025 mg 1mL

Experimental Protocol: Mosquito Larvicide
Bioassay

This protocol is based on the World Health Organization (WHQO) guidelines for larvicide testing

and is designed to determine the lethal concentration (LC50) of J 2931 against mosquito

larvae.

Materials:

J 2931 stock solution (e.g., 10 mM in DMSO)

Late 3rd or early 4th instar mosquito larvae (e.g., Aedes aegypti, Culex quinquefasciatus)
Dechlorinated or distilled water

250 mL beakers or disposable cups

Pipettes and sterile, filtered pipette tips
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e Larval food (e.g., yeast extract, fish food)

e Incubator or environmental chamber (25-28°C)

Experimental Workflow:

Experimental Workflow for Larvicide Bioassay
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Click to download full resolution via product page

Caption: Workflow for mosquito larvicide bioassay.
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Procedure:

o Preparation of Test Solutions: Prepare a series of dilutions from the J 2931 stock solution.
For example, to test concentrations ranging from 0.1 uM to 10 pM, perform serial dilutions in
dechlorinated water. A control group should be prepared with the same concentration of
DMSO as the highest J 2931 concentration to account for any solvent toxicity.

o Experimental Setup:

o Label beakers for each concentration and the control.

o Add 199 mL of dechlorinated water to each beaker.

o Add 1 mL of the respective J 2931 dilution or DMSO control to each beaker and mix
gently.

e Larval Exposure:

o Carefully transfer 20-25 late 3rd or early 4th instar larvae to each beaker.

o Provide a small amount of larval food to each beaker.

e Incubation: Incubate the beakers at 25-28°C for 24 to 48 hours.

o Data Collection: After the incubation period, count the number of dead larvae in each beaker.
Larvae that are unable to move when gently prodded are considered dead.

o Data Analysis: Calculate the percentage of mortality for each concentration. Use probit
analysis to determine the LC50 value, which is the concentration of J 2931 that causes 50%
mortality in the larval population.

Data Presentation:
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Number of Dead

Concentration (uM)  Number of Larvae P % Mortality
Control (DMSO) 25 0 0

0.1 25 3 12

0.5 25 8 32

1.0 25 13 52

5.0 25 22 88

10.0 25 25 100

Mechanism of Action and Signhaling Pathways

J 2931 is classified as an insect growth regulator (IGR). IGRs disrupt the normal development
and molting of insects. The precise molecular target and signaling pathway of J 2931 are not
yet fully elucidated. However, IGRs typically function as either juvenile hormone analogs or
chitin synthesis inhibitors.

General Mechanism of Insect Growth Regulators:

General Mechanism of Insect Growth Regulators
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Caption: General mechanisms of insect growth regulators.

Further research could investigate the effect of J 2931 on key mosquito signaling pathways
involved in immunity and development, such as the Toll, IMD, and Jak-STAT pathways.

Potential Mosquito Signaling Pathways for Investigation:
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Caption: Potential mosquito signaling pathways for investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing J 2931
Stock Solutions in Bioassays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672717#preparing-j-2931-stock-solutions-for-
bioassays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://innovationtoimpact.org/wp-content/uploads/2021/07/Bacterial-Larvicide-Bioassay-SOP_final.pdf
https://www.benchchem.com/product/b1672717#preparing-j-2931-stock-solutions-for-bioassays
https://www.benchchem.com/product/b1672717#preparing-j-2931-stock-solutions-for-bioassays
https://www.benchchem.com/product/b1672717#preparing-j-2931-stock-solutions-for-bioassays
https://www.benchchem.com/product/b1672717#preparing-j-2931-stock-solutions-for-bioassays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

